![molecular formula C10H9NO B1174969 Acid black 29 CAS No. 12217-14-0](/img/no-structure.png)
Acid black 29
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Description
Acid Black 29, also known as C.I.this compound or C.I.30336, belongs to the trisazo class of dyes . It is a black powder that is used for dyeing and printing wool and silk, and can also be used for coloring leather .
Synthesis Analysis
The synthesis of this compound involves a series of reactions. The process starts with the double nitration of 4-(4-Aminophenyl)benzenamine and coupling it with 4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid under acidic conditions. This is followed by the diazotization of 2-Aminobenzenesulfonic acid and coupling it with the previous product under alkaline conditions. Finally, the product is coupled with N-(3-hydroxyphenyl)-2-methyl-aniline under alkaline conditions .
Physical And Chemical Properties Analysis
This compound is a black powder . It is used in dyeing processes, particularly for wool, silk, and leather . The dye is not favorable for discharge . More specific physical and chemical properties such as density, melting point, and boiling point are not provided in the sources .
Safety and Hazards
According to the safety data sheet, Acid Black 29 may cause skin and eye irritation upon contact . It is recommended to avoid direct skin and eye contact and to use appropriate personal protective equipment when handling this compound . The operation should be conducted in a well-ventilated environment .
properties
CAS RN |
12217-14-0 |
---|---|
Molecular Formula |
C10H9NO |
Molecular Weight |
0 |
Origin of Product |
United States |
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